Cas no 1000343-70-3 (3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1000343-70-3
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD09880091
• CID: 840628
• PubChem ID: 24729530
• Update Time: 2025-05-22

3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine
• 3-Iodo-5-methyl-4-azaindole
• SCHEMBL16606158
• 1H-Pyrrolo[3,2-b]pyridine, 3-iodo-5-methyl-
• MFCD09880091
• AKOS022173188
• DS-7176
• CS-0186832
• 1000343-70-3
• DB-348322
• DTXSID90646850
• C71009

• MDL： MFCD09880091
• Inchi： 1S/C8H7IN2/c1-5-2-3-7-8(11-5)6(9)4-10-7/h2-4,10H,1H3
• InChI Key： GDIZDNULTIJUGM-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(C)=NC=21

Computed Properties

• Exact Mass: 257.96500
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Boiling Point: 353.3±37.0°C at 760 mmHg
• PSA: 28.68000
• LogP: 2.47590

3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine

3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

The compound 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1000343-70-3) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining a pyrrole and a pyridine ring. The presence of an iodine atom at the 3-position and a methyl group at the 5-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of pyrrolopyridines through methodologies such as cyclization reactions, Stille coupling, and Suzuki-Miyaura cross-coupling. These techniques have facilitated the construction of complex heterocycles with high precision, paving the way for exploring their potential in drug discovery. The iodine substituent in 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine is particularly advantageous due to its ability to participate in nucleophilic substitution reactions, enabling further functionalization of the molecule.

In terms of biological activity, pyrrolopyridines have been implicated in modulating various cellular pathways. For instance, studies have shown that certain derivatives of this class exhibit potent inhibitory effects on kinases, making them promising leads for anti-cancer therapies. The methyl group at the 5-position in this compound may influence its lipophilicity and bioavailability, which are critical factors in drug design. Researchers are actively investigating how these structural features can be optimized to enhance therapeutic efficacy while minimizing off-target effects.

The application of computational chemistry tools has significantly accelerated the study of 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore the importance of understanding the relationship between molecular structure and biological activity, which is essential for rational drug design.

Moreover, the integration of green chemistry principles has led to more sustainable synthesis routes for this compound. By employing catalytic systems and minimizing waste generation, chemists are working towards environmentally friendly methods to produce pyrrolopyridines on a larger scale. This shift towards sustainability aligns with global efforts to reduce the ecological footprint of pharmaceutical production.

In conclusion, 3-Iodo-5-methyl-1H-pyrrolo[3,2-b]pyridine represents a fascinating example of how structural modifications can influence the chemical and biological properties of a molecule. With ongoing research into its synthesis, activity, and applications, this compound continues to be a focal point in both academic and industrial settings. Its potential as a lead compound in drug discovery underscores the importance of exploring novel heterocyclic systems to address unmet medical needs.